Cas no 132304-03-1 (L-Serine, N-[N-[N-[N2-glycyl-N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithyl]glycyl]-L-α-aspartyl]-O-(phenylmethyl)-, 4-cyclohexyl ester (9CI))
132304-03-1 structure
Product Name:L-Serine, N-[N-[N-[N2-glycyl-N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithyl]glycyl]-L-α-aspartyl]-O-(phenylmethyl)-, 4-cyclohexyl ester (9CI)
CAS No:132304-03-1
MF:C39H56N8O11S
MW:844.973948478699
CID:5099376
Update Time:2023-08-23
L-Serine, N-[N-[N-[N2-glycyl-N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithyl]glycyl]-L-α-aspartyl]-O-(phenylmethyl)-, 4-cyclohexyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Serine, N-[N-[N-[N2-glycyl-N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithyl]glycyl]-L-α-aspartyl]-O-(phenylmethyl)-, 4-cyclohexyl ester (9CI)
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- Inchi: 1S/C39H56N8O11S/c1-24-17-25(2)35(26(3)18-24)59(55,56)47-39(41)42-16-10-15-29(44-32(48)20-40)36(51)43-21-33(49)45-30(19-34(50)58-28-13-8-5-9-14-28)37(52)46-31(38(53)54)23-57-22-27-11-6-4-7-12-27/h4,6-7,11-12,17-18,28-31H,5,8-10,13-16,19-23,40H2,1-3H3,(H,43,51)(H,44,48)(H,45,49)(H,46,52)(H,53,54)(H3,41,42,47)/t29-,30-,31-/m0/s1
- InChI Key: KWWGEDCSBZDZIN-CHQNGUEUSA-N
- SMILES: C(O)(=O)[C@H](COCC1=CC=CC=C1)NC(=O)[C@H](CC(OC1CCCCC1)=O)NC(=O)CNC(=O)[C@H](CCCNC(=N)NS(C1=C(C)C=C(C)C=C1C)(=O)=O)NC(=O)CN
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- pka: 2.87±0.10(Predicted)
L-Serine, N-[N-[N-[N2-glycyl-N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithyl]glycyl]-L-α-aspartyl]-O-(phenylmethyl)-, 4-cyclohexyl ester (9CI) Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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